2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(benzo[d][1,3]dioxol-5-ylmethyl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C20H16N2O6/c23-20(21-9-12-1-3-15-18(5-12)26-10-24-15)8-14-7-17(28-22-14)13-2-4-16-19(6-13)27-11-25-16/h1-7H,8-11H2,(H,21,23)
• InChI Key: DLEZOBVNMFUUGY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CC3=NOC(=C3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H16N2O6
• Molecular Weight: 380.3 g/mol

Description

The compound “2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(benzo[d][1,3]dioxol-5-ylmethyl)acetamide” is a complex organic molecule. It contains two benzo[d][1,3]dioxol-5-yl groups, which are part of many natural products and synthetic compounds. The molecule also includes an isoxazole ring and an acetamide group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. These compounds were synthesized by incorporating the benzo[d][1,3]dioxole subunit into organoselenium compounds. The newly synthesized compounds were characterized by elemental analysis and various spectroscopic techniques.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using X-ray crystallography. This technique provides detailed information about the arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the molecular weight of 2-(Benzo[d][1,3]Dioxol-5-yl)Acetic Acid, a related compound, is 180.15742.

Scientific Research Applications

• 2-(3-BENZO(1,3)DIOXOL-5-YL-2-METHYL-PROPYLIDENEAMINO)-BENZOIC ACID METHYL ESTER

  • Application: This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.
  • Results: No specific results or outcomes were mentioned.

• (1R,3R)-Methyl 1-(benzo[d][1,3]dioxol-5-yl)-2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1h-pyrido[3,4-b]indole-3-carboxylate

  • Application: This compound is also provided by Sigma-Aldrich for research purposes.
  • Results: No specific results or outcomes were mentioned.

• Synthesis of functionalized benzo [1,3]dioxin-4-ones from salicylic acids and acetylenic esters

  • Application: This research describes the direct synthesis of 4H-benzo [d] [1,3]dioxin-4-one derivatives from salicylic acids and acetylenic esters.
  • Method: The reaction is mediated by CuI and NaHCO3 in acetonitrile.
  • Results: Room temperature amidation of the synthesized 1,3-benzodioxinones with primary amines readily afforded.

Future Directions

The future directions for research on this compound could involve further exploration of its potential applications in various fields, such as organic synthesis, pharmaceutics, ligand chemistry, semiconducting materials, biochemistry, and catalysis.